Cas no 872088-10-3 (Methanone,(6-chloro-3-pyridinyl)(2-methylphenyl)-)

• Product Name: Methanone,(6-chloro-3-pyridinyl)(2-methylphenyl)-
• CAS No: 872088-10-3
• MF: C₁₃H₁₀ClNO
• MW: 231.677602291107
• MDL: MFCD08437185
• CID: 720749
• PubChem ID: 34178836
• Update Time: 2025-04-19

Methanone,(6-chloro-3-pyridinyl)(2-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• Methanone,(6-chloro-3-pyridinyl)(2-methylphenyl)-
• (6-chloropyridin-3-yl)-(2-methylphenyl)methanone
• (6-CHLOROPYRIDIN-3-YL)-O-TOLYL-METHANONE
• 2-methylphenyl-2-chloropyrid-5-ylketone
• 2-Chloro-5-(2-methylbenzoyl)pyridine
• MFCD08437185
• (6-Chloropyridin-3-yl)(2-methylphenyl)methanone
• AKOS016019680
• 872088-10-3
• DTXSID70653047
• (6-Chloropyridin-3-yl)(o-tolyl)methanone

• MDL： MFCD08437185
• Inchi： 1S/C13H10ClNO/c1-9-4-2-3-5-11(9)13(16)10-6-7-12(14)15-8-10/h2-8H,1H3
• InChI Key： PCMVURXUYXTDRG-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=N1)C(C1C=CC=CC=1C)=O

Computed Properties

• Exact Mass: 231.04500
• Monoisotopic Mass: 231.045
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30A^2
• XLogP3: 3.5

Experimental Properties

• Density: 1.225
• Boiling Point: 347.4°C at 760 mmHg
• Flash Point: 163.9°C
• Refractive Index: 1.59
• PSA: 29.96000
• LogP: 3.27440

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones